2-methyl-N,5-diphenyl-3-furamide

• IUPAC Name: 2-methyl-N,5-diphenylfuran-3-carboxamide
• InChI: InChI=1S/C18H15NO2/c1-13-16(18(20)19-15-10-6-3-7-11-15)12-17(21-13)14-8-4-2-5-9-14/h2-12H,1H3,(H,19,20)
• InChI Key: PRHCVSQDJQVGLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=CC=CC=C2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C18H15NO2
• Molecular Weight: 277.3 g/mol

Description

2-Methyl-N,5-diphenyl-3-furamide is a furan-derived carboxamide featuring a methyl group at the 2-position of the furan ring and phenyl substituents at the N- and 5-positions. The furan core and aromatic substituents suggest relevance in medicinal chemistry or materials science, though specific data on its synthesis or bioactivity remain unaddressed in the provided sources.

Comparison with Similar Compounds

Table 1: Key Structural Features and Molecular Properties

Compound Name	Molecular Formula	Molecular Weight	Substituents (Positions)	Notable Functional Groups
2-Methyl-N,5-diphenyl-3-furamide	C₁₈H₁₅NO₂	277.32 g/mol	Methyl (C2), Phenyl (N, C5)	Furan, Carboxamide
5-Nitro-N-[3-(trifluoromethyl)phenyl]-2-furamide	C₁₂H₇F₃N₂O₄	324.20 g/mol	Nitro (C5), CF₃-phenyl (N)	Nitro, Trifluoromethyl, Carboxamide
5-(3-Chloro-2-methylphenyl)-N-(1,3-thiazol-2-yl)-2-furamide	C₁₅H₁₁ClN₂O₂S	318.78 g/mol	Cl, Methyl (C3-phenyl), Thiazolyl (N)	Chloro, Thiazole, Carboxamide
N,2-Dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3-furamide	C₁₇H₁₆N₃O₃	326.33 g/mol	Methyl (C2, N), Oxadiazole-phenyl (N)	Oxadiazole, Carboxamide

Key Observations :

• Heterocyclic Substituents : Thiazolyl () and oxadiazole () moieties introduce nitrogen-rich heterocycles, which may influence solubility, metabolic stability, or pesticidal activity .

Solubility and Stability

• Hydrophobic vs. Polar Groups: The trifluoromethyl group in increases hydrophobicity, while nitro groups may enhance polarity.
• Thermal Stability : Aryl-substituted furamides (e.g., and ) often exhibit moderate thermal stability due to rigid aromatic systems, making them candidates for high-temperature polymer precursors .